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Compound of Interest

Methyl 2-amino-6-fluoro-3-
Compound Name: ,
nitrobenzoate

Cat. No.: B1323410

An In-depth Technical Guide to Methyl 2-amino-6-fluoro-3-nitrobenzoate

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and safety information for Methyl 2-amino-6-fluoro-3-nitrobenzoate, a compound of interest
for researchers, scientists, and professionals in drug development.

Core Chemical Properties

Methyl 2-amino-6-fluoro-3-nitrobenzoate is a fluorinated aromatic compound containing
amino and nitro functional groups. Its chemical structure and properties make it a potentially
valuable intermediate in the synthesis of more complex molecules, particularly in the
pharmaceutical industry.

Quantitative Data Summary

The key physicochemical properties of Methyl 2-amino-6-fluoro-3-nitrobenzoate are
summarized in the table below for easy reference.
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Property Value Citations
Molecular Formula CsH7FN204 [1]
Molecular Weight 214.15 g/mol [1]

Melting Point 93-95 °C

Boiling Point 360.9 £ 42.0 °C at 760 mmHg

Appearance Solid [1]

Purity 97% - 98% [1]

1S/C8H7FN204/c1-15-8(12)6-

InChl 4(9)2-3-5(7(6)10)11(13)14/h2- [1]
3H,10H2,1H3
CZWULSUQQAOBDL-

InChl Key [1]

UHFFFAOYSA-N

Synonyms:
o methyl 2-azanyl-6-fluoranyl-3-nitro-benzoate[1]
e 2-amino-6-fluoro-3-nitrobenzoic acid methyl ester[1]

Experimental Protocols

While specific experimental protocols for the synthesis of Methyl 2-amino-6-fluoro-3-

nitrobenzoate are not readily available in the provided search results, a plausible synthesis
route can be inferred from the synthesis of structurally similar compounds, such as methyl 2-
fluoro-3-aminobenzoate. A potential synthetic pathway could involve the following key steps:

 Nitration: Introduction of a nitro group onto a suitable aromatic precursor.
 Esterification: Conversion of a carboxylic acid group to a methyl ester.

o Halogen Exchange (Fluorination): Selective replacement of a halogen (e.g., chlorine) with
fluorine.
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e Reduction (if necessary): Conversion of a nitro group to an amino group.

A general method for synthesizing a related compound, methyl 3-fluoro-2-nitrobenzoate,
involves the esterification of 3-fluoro-2-nitrobenzoic acid with methanol in the presence of an
acid catalyst like sulfuric acid.[2] Another approach is the nitration of methyl 3-fluorobenzoate.

[2]

Safety and Handling

For safe handling and storage of Methyl 2-amino-6-fluoro-3-nitrobenzoate, the following
precautions should be observed.

Safety Data Summary
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Category

Information

Citations

Signal Word

Warning

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

Precautionary Statements

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spr
ay), P301+P310 (IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician),
P305+P351+P338 (IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing)

Storage

Keep in a dark place, under an
inert atmosphere, at room
temperature or 4°C, and

protected from light.

Mandatory Visualizations
Logical Synthesis Workflow

The following diagram illustrates a conceptual workflow for the synthesis of Methyl 2-amino-6-

fluoro-3-nitrobenzoate, based on common organic chemistry transformations.

Methyl 2-amino-6-fiuoro-3-nitrobenzoate.
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Click to download full resolution via product page

Caption: Conceptual synthesis pathway for Methyl 2-amino-6-fluoro-3-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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